Cas no 591-12-8 (5-Methylfuran-2(3H)-one)

5-Methylfuran-2(3H)-one structure
5-Methylfuran-2(3H)-one structure
Product Name:5-Methylfuran-2(3H)-one
CAS No:591-12-8
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00005375
CID:38585
PubChem ID:87562579
Update Time:2025-04-18

5-Methylfuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • alpha-Angelica lactone
    • 4-Hydroxy-3-pentenoic acid gamma-lactone
    • Angelicalactone
    • 5-methylfuran-2(3H)-one
    • 2,3-diMethyl-6-nitroquinoxaline
    • 5-methyl-3H-furan-2-one
    • a-Angelicalactone
    • α-Angelica lactone
    • &alpha
    • 4-hydroxy-3-pentene lactone
    • 4-Hydroxy-3-pentenoic Acid γ-Lactone
    • 5-Methyl-2(3H)-furanone
    • 5-Methylfuran-2(3H)-one
    • MDL： MFCD00005375
    • Inchi： 1S/C5H6O2/c1-4-2-3-5(6)7-4/h2H,3H2,1H3
    • InChI Key： QOTQFLOTGBBMEX-UHFFFAOYSA-N
    • SMILES： CC1OC(=O)CC=1
    • BRN： 108394

Computed Properties

  • Exact Mass: 98.03680
  • Monoisotopic Mass: 98.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.092 g/mL at 25 °C(lit.)
  • Melting Point: 13-17 °C (lit.)
  • Boiling Point: 55-56 °C/12 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:154.4°F
    Degrees Celsius:68°C
  • Refractive Index: n20/D 1.448(lit.)
  • Water Partition Coefficient: 5 g/100 mL (25 ºC)
  • PSA: 26.30000
  • LogP: 0.83710
  • Merck: 647
  • FEMA: 3293
  • Sensitiveness: Sensitive to humidity
  • Solubility: Not available

5-Methylfuran-2(3H)-one Security Information

  • Prompt：warning
  • Hazard Statement： H227-H303
  • Warning Statement： P210-P280-P312-P403+P235-P501
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：2
  • Safety Instruction： S24/25
  • FLUKA BRAND F CODES：10-21
  • RTECS：LU5075000
  • TSCA：Yes
  • Safety Term：S24/25
  • Storage Condition：2-8°C

5-Methylfuran-2(3H)-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylfuran-2(3H)-one Pricemore >>

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5-Methylfuran-2(3H)-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:591-12-8)α-Angelicalactone；≥ 98.0%
Order Number:LE11750;LE6391
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:591-12-8)alpha-Angelica lactone
Order Number:sfd6243
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:591-12-8)α-Angelicalactone；≥ 98.0%
LE11750;LE6391
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:591-12-8)alpha-Angelica lactone
sfd6243
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email